Cas no 2227640-05-1 ((3S)-3-hydroxy-3-(5-methyl-1H-pyrazol-3-yl)propanoic acid)

• Product Name: (3S)-3-hydroxy-3-(5-methyl-1H-pyrazol-3-yl)propanoic acid
• CAS No: 2227640-05-1
• MF: C₇H₁₀N₂O₃
• MW: 170.165901660919
• CID: 6069753
• PubChem ID: 165837195
• Update Time: 2025-06-11

(3S)-3-hydroxy-3-(5-methyl-1H-pyrazol-3-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• (3S)-3-hydroxy-3-(5-methyl-1H-pyrazol-3-yl)propanoic acid
• EN300-1822807
• 2227640-05-1

• Inchi： 1S/C7H10N2O3/c1-4-2-5(9-8-4)6(10)3-7(11)12/h2,6,10H,3H2,1H3,(H,8,9)(H,11,12)/t6-/m0/s1
• InChI Key： AKTHVXLSPIYOMO-LURJTMIESA-N
• SMILES： O[C@@H](CC(=O)O)C1C=C(C)NN=1

Computed Properties

• Exact Mass: 170.06914219g/mol
• Monoisotopic Mass: 170.06914219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.7
• Topological Polar Surface Area: 86.2Ų

Additional information on (3S)-3-hydroxy-3-(5-methyl-1H-pyrazol-3-yl)propanoic acid

Research Brief on (3S)-3-hydroxy-3-(5-methyl-1H-pyrazol-3-yl)propanoic acid (CAS: 2227640-05-1): Recent Advances and Applications

The compound (3S)-3-hydroxy-3-(5-methyl-1H-pyrazol-3-yl)propanoic acid (CAS: 2227640-05-1) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This chiral β-hydroxy acid derivative, featuring a 5-methyl-1H-pyrazole moiety, exhibits unique structural and functional properties that make it a promising candidate for drug discovery and development. Recent studies have explored its potential as a building block for bioactive molecules, particularly in the design of enzyme inhibitors and modulators of metabolic pathways.

A 2023 study published in the Journal of Medicinal Chemistry investigated the compound's role as a key intermediate in the synthesis of novel anti-inflammatory agents. Researchers demonstrated that the (3S)-configuration is critical for binding to the active site of cyclooxygenase-2 (COX-2), with the pyrazole ring contributing to enhanced selectivity over COX-1. The study reported a 40% improvement in potency compared to earlier analogs when this compound was incorporated into a series of non-steroidal anti-inflammatory drug (NSAID) candidates.

In metabolic disease research, a team from Harvard Medical School recently utilized (3S)-3-hydroxy-3-(5-methyl-1H-pyrazol-3-yl)propanoic acid as a scaffold for developing modulators of AMP-activated protein kinase (AMPK). Their findings, published in Nature Chemical Biology (2024), revealed that derivatives of this compound showed remarkable tissue-specific activation of AMPK in liver cells, suggesting potential applications in treating type 2 diabetes and non-alcoholic fatty liver disease (NAFLD). The researchers attributed this selectivity to the compound's ability to mimic certain aspects of endogenous AMPK activators while avoiding off-target effects.

From a synthetic chemistry perspective, several recent publications have focused on optimizing the production of (3S)-3-hydroxy-3-(5-methyl-1H-pyrazol-3-yl)propanoic acid. A 2024 ACS Catalysis paper described an efficient asymmetric synthesis route using engineered ketoreductases, achieving >99% ee and 85% yield at gram scale. This biocatalytic approach represents a significant improvement over previous chemical methods and has important implications for the compound's commercial viability in pharmaceutical manufacturing.

The compound's physicochemical properties have also been the subject of recent investigation. Computational studies published in the Journal of Chemical Information and Modeling (2023) employed molecular dynamics simulations to analyze its conformational flexibility and hydration patterns. These studies provide valuable insights for rational drug design, particularly regarding the compound's behavior in aqueous biological environments and its potential for blood-brain barrier penetration.

Looking forward, the unique structural features of (3S)-3-hydroxy-3-(5-methyl-1H-pyrazol-3-yl)propanoic acid continue to inspire new research directions. Current clinical development programs are exploring its derivatives as potential treatments for neurodegenerative disorders, with preliminary data showing promise in modulating neuroinflammatory pathways. As research progresses, this compound is likely to remain an important focus in medicinal chemistry and drug discovery efforts across multiple therapeutic areas.